Cas no 1154758-63-0 (2’,3-(Boc-amino) 3’’-(Boc-methylamino) N-Boc Des(2-hydroxyethyl) Plazomicin)

• Product Name: 2’,3-(Boc-amino) 3’’-(Boc-methylamino) N-Boc Des(2-hydroxyethyl) Plazomicin
• CAS No: 1154758-63-0
• CID: 5053290
• Update Time: 2025-06-09

2’,3-(Boc-amino) 3’’-(Boc-methylamino) N-Boc Des(2-hydroxyethyl) Plazomicin Chemical and Physical Properties

Names and Identifiers

• D-Streptamine, O-6-amino-2,3,4,6-tetradeoxy-2-[[(1,1-dimethylethoxy)carbonyl]amino]-α-D-glycero-hex-4-enopyranosyl-(1→4)-O-[3-deoxy-3-[[(1,1-dimethylethoxy)carbonyl]methylamino]-4-C-methyl-β-L-arabinopyranosyl-(1→6)]-2-deoxy-N3-[(1,1-dimethylethoxy)carbonyl]-N1-[(2S)-4-[[(1,1-dimethylethoxy)carbonyl...
• 2’,3-(Boc-amino) 3’’-(Boc-methylamino) N-Boc Des(2-hydroxyethyl) Plazomicin

Additional information on 2’,3-(Boc-amino) 3’’-(Boc-methylamino) N-Boc Des(2-hydroxyethyl) Plazomicin

Introduction to 2’,3-(Boc-amino) 3’’-(Boc-methylamino) N-Boc Des(2-hydroxyethyl) Plazomicin (CAS No. 1154758-63-0)

2’,3-(Boc-amino) 3’’-(Boc-methylamino) N-Boc Des(2-hydroxyethyl) Plazomicin (CAS No. 1154758-63-0) is a novel aminoglycoside antibiotic that has garnered significant attention in the field of antimicrobial research. This compound is a derivative of Plazomicin, a semisynthetic aminoglycoside that has shown promise in combating multidrug-resistant Gram-negative bacteria. The addition of Boc (tert-butyloxycarbonyl) groups to the molecule enhances its stability and modulates its pharmacological properties, making it a valuable candidate for further development in the pharmaceutical industry.

The chemical structure of 2’,3-(Boc-amino) 3’’-(Boc-methylamino) N-Boc Des(2-hydroxyethyl) Plazomicin is characterized by the presence of multiple Boc protecting groups, which are crucial for controlling the reactivity and selectivity of the molecule during synthesis and biological interactions. These groups can be selectively removed under specific conditions, allowing for precise manipulation of the compound's properties. The des(2-hydroxyethyl) modification further contributes to the unique profile of this derivative, potentially enhancing its efficacy and reducing side effects.

Recent studies have highlighted the potential of 2’,3-(Boc-amino) 3’’-(Boc-methylamino) N-Boc Des(2-hydroxyethyl) Plazomicin in addressing the growing challenge of antibiotic resistance. Aminoglycosides, including Plazomicin, work by binding to the 30S ribosomal subunit of bacteria, thereby inhibiting protein synthesis and leading to cell death. However, resistance to these antibiotics has emerged due to various mechanisms, such as enzymatic inactivation and reduced permeability. The modifications introduced in this derivative aim to overcome these resistance mechanisms and improve therapeutic outcomes.

In vitro studies have demonstrated that 2’,3-(Boc-amino) 3’’-(Boc-methylamino) N-Boc Des(2-hydroxyethyl) Plazomicin exhibits potent antibacterial activity against a wide range of Gram-negative pathogens, including those resistant to conventional aminoglycosides. Notably, it has shown efficacy against strains producing extended-spectrum β-lactamases (ESBLs) and carbapenemases, which are major contributors to multidrug resistance. These findings suggest that this compound could be a valuable addition to the arsenal of antibiotics used in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of 2’,3-(Boc-amino) 3’’-(Boc-methylamino) N-Boc Des(2-hydroxyethyl) Plazomicin in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. Phase II trials are expected to provide more detailed insights into its pharmacokinetics and pharmacodynamics, as well as its potential for treating specific infections caused by resistant bacteria.

One of the key advantages of 2’,3-(Boc-amino) 3’’-(Boc-methylamino) N-Boc Des(2-hydroxyethyl) Plazomicin is its ability to penetrate bacterial biofilms, which are known to protect pathogens from antibiotics and host immune responses. Biofilm formation is a common mechanism by which bacteria evade treatment, particularly in chronic infections such as those associated with cystic fibrosis and chronic wounds. The ability of this compound to disrupt biofilms could significantly enhance its therapeutic potential.

Furthermore, research has shown that 2’,3-(Boc-amino) 3’’-(Boc-methylamino) N-Boc Des(2-hydroxyethyl) Plazomicin can synergize with other antibiotics, such as β-lactams and fluoroquinolones, to enhance their antibacterial activity. This synergistic effect could be particularly useful in combination therapy approaches, where multiple drugs are used together to combat resistant infections more effectively.

The development of new antibiotics like 2’,3-(Boc-amino) 3’’-(Boc-methylamino) N-Boc Des(2-hydroxyethyl) Plazomicin is crucial in the ongoing battle against antimicrobial resistance. As traditional antibiotics become less effective due to widespread resistance, there is an urgent need for innovative solutions that can address this global health threat. This compound represents a promising step forward in this direction, offering hope for patients suffering from difficult-to-treat infections.

In conclusion, 2’,3-(Boc-amino) 3’’-(Boc-methylamino) N-Boc Des(2-hydroxyethyl) Plazomicin (CAS No. 1154758-63-0) is a highly promising candidate in the development of new antimicrobial agents. Its unique chemical structure and enhanced properties make it well-suited for combating multidrug-resistant bacteria. Ongoing research and clinical trials will continue to provide valuable insights into its potential as a future therapeutic option.